Cas no 18961-61-0 (9-Octadecenamide,N-butyl-, (9Z)-)

• Product Name: 9-Octadecenamide,N-butyl-, (9Z)-
• CAS No: 18961-61-0
• MF: C₂₂H₄₃NO
• MW: 337.582926988602
• CID: 184472
• PubChem ID: 6436496
• Update Time: 2025-04-19

9-Octadecenamide,N-butyl-, (9Z)- Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenamide,N-butyl-, (9Z)-
• N-butyloctadec-9-enamide
• N-butyloleamide
• (9Z)-N-butyloctadec-9-enamide
• Einecs 242-701-6
• N-Butyloleic amide
• (Z)-N-Butyl-9-octadecenamide
• SCHEMBL6684484
• (9Z)-N-Butyl-9-octadecenamide
• (Z)-N-butyloctadec-9-enamide
• CHEMBL277050
• DTXSID901307652
• NS00052360
• 18961-61-0

• Inchi： 1S/C22H43NO/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22(24)23-21-6-4-2/h12-13H,3-11,14-21H2,1-2H3,(H,23,24)/b13-12-
• InChI Key： WLUWZVUXQSJMCW-SEYXRHQNSA-N
• SMILES： O=C(CCCCCCC/C=C\CCCCCCCC)NCCCC

Computed Properties

• Exact Mass: 337.33469
• Monoisotopic Mass: 337.334464995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 18
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1